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Introduction

C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator demonstrating a
unigue pharmacological profile with both agonist and antagonist activities.[1][2] This tissue- and
gene-specific activity presents therapeutic potential in metabolic and inflammatory diseases by
separating the beneficial anti-inflammatory and metabolic effects of GR activation from the
detrimental side effects associated with systemic glucocorticoid therapy.[2][3] Preclinical
studies have shown its promise in attenuating obesity, reducing caloric intake, increasing
lipolysis and fat oxidation, and mitigating inflammation.[1][2] C108297 has a high binding
affinity for the glucocorticoid receptor, with a Ki of 0.7 nM.[1]

This document provides detailed protocols for the preparation of C108297 for subcutaneous
(s.c.) injection, a common administration route in preclinical research. It includes information on
vehicle formulations, step-by-step preparation procedures, and relevant data for consideration
in experimental design.

Physicochemical and In Vitro Data
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A summary of the key physicochemical and in vitro properties of C108297 is presented below.

Property Value

Molecular Formula C26H25F4N303S
Molecular Weight 553.69 g/mol
Appearance White to off-white solid
Purity =98%

GR Binding Affinity (Ki) 0.7 nM

GR Reporter Gene Functional (Ki) 0.6 nM

Solubility in DMSO 100 mg/mL

Vehicle Formulations for Subcutaneous Injection

The selection of an appropriate vehicle is critical for ensuring the solubility, stability, and
bioavailability of C108297 for in vivo studies. Based on available literature, three primary
vehicle formulations have been utilized for the subcutaneous administration of C108297 and
similar compounds.

Formulation 1: Multi-Component Vehicle

A commonly used vehicle for C108297 that yields a clear solution at concentrations of at least
2.5 mg/mL is a mixture of:

10% Dimethyl sulfoxide (DMSO)

40% Polyethylene glycol 300 (PEG300)

5% Polysorbate 80 (Tween-80)

45% Saline (0.9% NacCl)

Formulation 2: Oil-Based Vehicle

An alternative formulation, particularly for sustained release, involves a mixture of:
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e 10% Dimethyl sulfoxide (DMSO)
e 90% Corn ail
This formulation also achieves a clear solution at a concentration of at least 2.5 mg/mL.

Formulation 3: Polyethylene Glycol Vehicle

For some applications, C108297 has been dissolved directly in polyethylene glycol (PEG). A
reported concentration for this method is 6 mg/mL.

Experimental Protocols
Protocol 1: Preparation of C108297 in Multi-Component
Vehicle

This protocol details the step-by-step procedure for preparing a C108297 solution using the
multi-component vehicle.

Materials:

C108297 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Polysorbate 80 (Tween-80), sterile

Saline (0.9% NacCl), sterile

Sterile vials and syringes

Procedure:

» Prepare a Stock Solution of C108297 in DMSO:

o In a sterile environment, accurately weigh the required amount of C108297 powder.
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o Dissolve the C108297 in DMSO to create a concentrated stock solution (e.g., 25 mg/mL).
Use of an ultrasonic bath may be necessary to ensure complete dissolution.[1]

o Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to six
months. Avoid repeated freeze-thaw cycles.

e Prepare the Final Injection Solution (Example for 1 mL):
o In a sterile vial, add 400 uL of PEG300.

o To the PEG300, add 100 pL of the 25 mg/mL C108297 DMSO stock solution and mix
thoroughly.

o Add 50 pL of Tween-80 to the mixture and mix until a homogenous solution is formed.
o Finally, add 450 pL of saline to bring the total volume to 1 mL. Mix gently but thoroughly.

o The final concentration of C108297 in this example is 2.5 mg/mL. The final vehicle
composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

o Itis recommended to prepare the final injection solution fresh on the day of use. If
precipitation or phase separation occurs, gentle heating and/or sonication can be used to
aid dissolution.[1]

Protocol 2: Preparation of C108297 in Oil-Based Vehicle

This protocol outlines the procedure for preparing C108297 in a DMSO and corn oil vehicle.

Materials:

C108297 powder

Dimethyl sulfoxide (DMSO), sterile

Corn oll, sterile

Sterile vials and syringes

Procedure:
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e Prepare a Stock Solution of C108297 in DMSO:

o Follow step 1 as described in Protocol 1 to prepare a concentrated stock solution of
C108297 in DMSO (e.g., 25 mg/mL).

e Prepare the Final Injection Solution (Example for 1 mL):

[¢]

In a sterile vial, add 900 pL of sterile corn oil.

[¢]

Add 100 pL of the 25 mg/mL C108297 DMSO stock solution to the corn oil.

[e]

Mix the solution thoroughly until it is homogenous. Vortexing may be required.

o

The final concentration of C108297 in this example is 2.5 mg/mL. The final vehicle
composition is 10% DMSO and 90% corn oil.

o

This formulation should be prepared fresh before use.

Protocol 3: Preparation of C108297 in Polyethylene
Glycol

This protocol provides a general guideline for dissolving C108297 in polyethylene glycol.
Materials:

e C108297 powder

o Polyethylene glycol (e.g., PEG300 or PEG400), sterile

 Sterile vials and syringes

Procedure:

 Direct Dissolution:

o In a sterile vial, weigh the desired amount of C108297 powder.
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o Add the appropriate volume of sterile polyethylene glycol to achieve the target
concentration (e.g., for a 6 mg/mL solution, add 1 mL of PEG for every 6 mg of C108297).

o Mix thoroughly until the powder is completely dissolved. Gentle warming or sonication may
be necessary to facilitate dissolution.

o Prepare this solution fresh for each experiment.

Visualization of Workflows and Pathways

Experimental Workflow for C108297 Solution
Preparation
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Caption: Workflow for preparing C108297 subcutaneous injection solutions.

Simplified Sighaling Pathway of C108297
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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